Cas no 721948-42-1 (3-Hydroxy-5-(trifluoromethyl)phenylacetic acid)

• Product Name: 3-Hydroxy-5-(trifluoromethyl)phenylacetic acid
• CAS No: 721948-42-1
• MF: C₉H₇F₃O₃
• MW: 220.145293474197
• CID: 6784029
• PubChem ID: 69065624
• Update Time: 2025-10-22

3-Hydroxy-5-(trifluoromethyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL4494395
• 2-(3-Hydroxy-5-(trifluoromethyl)phenyl)acetic acid
• AB75645
• 721948-42-1
• 3-HYDROXY-5-(TRIFLUOROMETHYL)PHENYLACETIC ACID
• [3-hydroxy-5-(trifluoromethyl)phenyl]acetic acid
• 3-Hydroxy-5-(trifluoromethyl)phenylacetic acid

• Inchi： 1S/C9H7F3O3/c10-9(11,12)6-1-5(3-8(14)15)2-7(13)4-6/h1-2,4,13H,3H2,(H,14,15)
• InChI Key： TZHCBFDHJDEEOS-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=CC(CC(=O)O)=C1)O)(F)F

Computed Properties

• Exact Mass: 220.03472857g/mol
• Monoisotopic Mass: 220.03472857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 57.5Ų

Additional information on 3-Hydroxy-5-(trifluoromethyl)phenylacetic acid

3-Hydroxy-5-(trifluoromethyl)phenylacetic Acid (CAS No. 721948-42-1): A Comprehensive Overview

3-Hydroxy-5-(trifluoromethyl)phenylacetic acid, identified by its CAS number 721948-42-1, is a significant compound in the realm of pharmaceutical chemistry and biochemistry. This compound, featuring a hydroxyl group and a trifluoromethyl substituent on a phenyl ring, has garnered considerable attention due to its unique structural properties and potential biological activities. The trifluoromethyl group, in particular, enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug development.

The 3-hydroxy-5-(trifluoromethyl)phenylacetic acid structure is characterized by its aromatic ring system, which is a common motif in many bioactive molecules. The presence of both hydroxyl and trifluoromethyl groups introduces multiple sites for interaction with biological targets, including enzymes and receptors. This dual functionality makes the compound a versatile scaffold for medicinal chemists to explore.

In recent years, there has been growing interest in the development of novel therapeutic agents that leverage fluorinated aromatic compounds. The fluorine atom's ability to modulate electronic properties and metabolic pathways has been well-documented. For instance, studies have shown that trifluoromethyl groups can enhance binding affinity and reduce susceptibility to degradation by metabolic enzymes. This has led to the incorporation of such groups in many drug candidates, including those targeting inflammatory diseases, cancer, and infectious disorders.

The pharmacological potential of 3-hydroxy-5-(trifluoromethyl)phenylacetic acid has been explored in several preclinical studies. Researchers have investigated its effects on various biological pathways, particularly those involving inflammation and pain modulation. Initial findings suggest that this compound may exhibit anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are crucial in the production of prostaglandins and leukotrienes, which are mediators of inflammation.

Moreover, the hydroxyl group in the molecule provides a site for further derivatization, allowing chemists to modify its pharmacokinetic properties. For example, esterification or amidation of the carboxylic acid group can enhance solubility and improve oral bioavailability. Such modifications are essential for developing drug candidates that can be effectively administered and utilized by patients.

The synthesis of 3-hydroxy-5-(trifluoromethyl)phenylacetic acid presents an interesting challenge due to the complexity of its structure. Traditional synthetic routes often involve multi-step processes that require careful optimization to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the aromatic ring system efficiently. Additionally, protecting group strategies are often necessary to prevent unwanted side reactions during synthesis.

In terms of analytical characterization, various spectroscopic methods are employed to confirm the identity and purity of CAS No. 721948-42-1. Nuclear magnetic resonance (NMR) spectroscopy, particularly 1H NMR and 13C NMR, provides detailed information about the molecular structure. Mass spectrometry (MS) is used to determine the molecular weight and fragmentation patterns, while infrared (IR) spectroscopy helps identify functional groups present in the compound.

The growing interest in fluorinated compounds has also spurred research into their environmental impact and biodegradability. While these compounds often exhibit enhanced stability due to fluorine's electron-withdrawing effect, this can also pose challenges in terms of environmental persistence. Efforts are being made to develop synthetic routes that minimize waste and reduce environmental footprint without compromising on yield or purity.

In conclusion, 3-Hydroxy-5-(trifluoromethyl)phenylacetic acid represents a promising compound with significant potential in pharmaceutical applications. Its unique structural features, coupled with its favorable pharmacokinetic properties, make it an attractive scaffold for drug development. Ongoing research continues to uncover new applications and synthetic strategies for this compound, ensuring its continued relevance in the field of medicinal chemistry.